Cas no 153628-51-4 (1H-Pyrazol-5-ol, 1-benzoyl-4,5-dihydro-3,5-bis(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-ol, 1-benzoyl-4,5-dihydro-3,5-bis(trifluoromethyl)-
• CAS No: 153628-51-4
• MF: C₁₂H₈F₆N₂O₂
• MW: 326.194543838501
• CID: 1327606
• Update Time: 2024-08-18

1H-Pyrazol-5-ol, 1-benzoyl-4,5-dihydro-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-benzoyl-4,5-dihydro-3,5-bis(trifluoromethyl)-
• Methanone, [4,5-dihydro-5-hydroxy-3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]phenyl-

• Inchi： 1S/C12H8F6N2O2/c13-11(14,15)8-6-10(22,12(16,17)18)20(19-8)9(21)7-4-2-1-3-5-7/h1-5,22H,6H2
• InChI Key： BOCDRQDDEPQHIV-UHFFFAOYSA-N
• SMILES： C(N1C(O)(C(F)(F)F)CC(C(F)(F)F)=N1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 326.04904

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Melting Point: 94-95 °C(Solv: methanol (67-56-1))
• Boiling Point: 304.6±52.0 °C(Predicted)
• PSA: 52.9
• pka: 8.65±0.40(Predicted)